7,8-Dihydroxychromen-4-one
Overview
Description
7,8-Dihydroxychromen-4-one is a natural product found in Butea monosperma with data available.
Scientific Research Applications
Oxidation Reactions and DNA Damage
7,8-Dihydroxychromen-4-one, as a derivative of chromone, has been linked to oxidation reactions and DNA damage. The study by Cadet et al. (2014) discusses the one-electron oxidation reactions of nucleobases in cellular DNA, highlighting the role of 8-oxo-7,8-dihydroguanine, a product of guanine bases oxidation, in DNA damage. This process is crucial in understanding the cellular mechanisms affected by radiation and oxidative stress, implicating the significance of chromone derivatives in these pathways (Cadet et al., 2014).
Potential Therapeutic Applications
The flavonoid 7,8-Dihydroxyflavone (7,8-DHF), closely related to this compound, is recognized for its therapeutic potential across a range of body and brain disorders. Emili et al. (2020) highlight the BDNF mimetic properties of 7,8-DHF and its promise as a potential treatment, supported by extensive preclinical studies. This raises the possibility of its application in treating or managing brain and body pathologies (Emili et al., 2020).
Antioxidant Properties
Chromones, including this compound, are known for their significant antioxidant properties. Yadav et al. (2014) review the antioxidant potential of naturally occurring and synthetically derived chromone derivatives. They emphasize the importance of specific molecular structures, like the double bond and carbonyl group of chromone, for radical scavenging activity, highlighting their role in neutralizing active oxygen and mitigating cell impairment (Yadav et al., 2014).
Biomarker for Oxidative Stress
This compound derivatives are also recognized as biomarkers for oxidative stress. Lowe et al. (2013) discuss the potential of urinary 8-oxo-7,8-dihydro-2-deoxyguanosine and other derivatives as biomarkers for biological effects related to oxidative stress, particularly in the context of assessing modified risk tobacco products. This highlights the role of these compounds in medical and toxicological studies (Lowe et al., 2013).
Properties
Molecular Formula |
C9H6O4 |
|---|---|
Molecular Weight |
178.14 g/mol |
IUPAC Name |
7,8-dihydroxychromen-4-one |
InChI |
InChI=1S/C9H6O4/c10-6-3-4-13-9-5(6)1-2-7(11)8(9)12/h1-4,11-12H |
InChI Key |
WWGFXSLWIRYIBP-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C2=C1C(=O)C=CO2)O)O |
Canonical SMILES |
C1=CC(=C(C2=C1C(=O)C=CO2)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylate](/img/structure/B1646210.png)
